BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: MP-010 Laboratory
Pump

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MP-010
Cat. No.: B15609608
Get Quote
\ J

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals experiencing
inconsistent flow rates with the MP-010 laboratory pump.

Troubleshooting Guide: Inconsistent Flow Rates

Inconsistent or fluctuating flow rates can compromise experimental accuracy and
reproducibility. This guide provides a systematic approach to identifying and resolving common
issues with the MP-010 pump.

Question: My MP-010 pump is showing an inconsistent flow rate. What should | do?
Answer:

Start with a systematic inspection of the pump and its components. The following steps will
help you identify the root cause of the issue.

Step 1: Inspect the Tubing
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o Examine for wear and tear: Peristaltic pump tubing degrades over time. Look for flat spots,
kinks, or discoloration. Worn tubing can lead to a loss of elasticity and inconsistent
compression, resulting in variable flow rates.

Ensure proper installation: Verify that the tubing is correctly seated in the pump head and
that the clamps or retainers are secure. Improperly seated tubing can slip, causing
fluctuations in flow.

Check for compatibility: Ensure the tubing material is chemically compatible with the fluid
being pumped. Incompatibility can cause the tubing to swell, soften, or become brittle,
affecting its performance.

Step 2: Check for Obstructions

Inspect the flow path: Check the entire fluid path, from the reservoir to the outlet, for any
blockages. This includes the tubing, connectors, and any in-line filters or sensors.

Look for air bubbles: Air bubbles in the suction line can cause the pump to lose its prime and
deliver an inconsistent flow. Ensure the suction line is fully submerged in the fluid and that all
connections are airtight to prevent air from entering the system.

Step 3: Verify Pump Settings and Calibration

Confirm pump speed: Ensure the pump speed setting is appropriate for the desired flow rate
and has not been accidentally changed.

Recalibrate the pump: If your MP-010 model has a calibration function, perform a
recalibration according to the manufacturer's instructions. This is especially important when
using new tubing or pumping a different fluid.

Step 4: Examine Mechanical Components

 Inspect rollers: For peristaltic pumps, check the rollers in the pump head for wear or
damage. Worn or uneven rollers can lead to inconsistent compression of the tubing.

o Check pump head occlusion: The gap between the rollers and the pump housing (occlusion)
is critical for proper operation. If this is adjustable on your model, ensure it is set correctly.
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Too little occlusion will result in backflow, while too much will cause excessive wear on the
tubing.

o For Diaphragm Pumps: Check the diaphragms for any signs of rupture or wear. A damaged
diaphragm will lead to a loss of pumping pressure and inconsistent flow. Also, inspect the
check valves for any debris that may be preventing them from seating correctly.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting inconsistent flow rates in
the MP-010 pump.
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Start: Inconsistent Flow Rate Observed

Step 1: Inspect Tubing
- Wear and Tear?
- Proper Installation?
- Chemical Compatibility?

Is Tubing OK?

Action: Replace or Reinstall Tubing Yes

- Blockages in Flow Path?
- Air Bubbles in Suction Line?

Obstructions Found?

[Step 2: Check for Obstructions]

Action: Clear Obstructions and Purge Air No

- Correct Speed?
- Calibration Needed?

Are Settings Correct?

[Step 3: Verify Pump Settings]

Action: Adjust Speed and/or Recalibrate Yes

Step 4: Examine Mechanical Components
- Worn Rollers/Diaphragm?
- Correct Occlusion?
- Debris in Valves?

\

Mechanical IW

Action: Repair or Replace Worn Components

Issue Persists: Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent pump flow rates.
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Frequently Asked Questions (FAQSs)

Q1: How often should I replace the pump tubing?

Al: Tubing life depends on several factors, including the tubing material, the fluid being
pumped, the pump speed, and the duration of operation. As a general guideline, it is good
practice to inspect the tubing before each experiment and replace it at the first sign of wear. For
long-term experiments, consider a scheduled replacement interval based on the manufacturer's
recommendations or your own experimental validation.

Q2: Can the viscosity of my fluid affect the flow rate?

A2: Yes, fluid viscosity can significantly impact flow rate. Higher viscosity fluids require more
force to pump and may result in a lower flow rate at the same pump speed compared to lower
viscosity fluids like water. It is crucial to calibrate the pump with the actual fluid you will be using
in your experiment to ensure accurate delivery.

Q3: What should I do if | see air bubbles in the fluid line?

A3: Air bubbles can be a major source of inconsistent flow. To address this:

Ensure the end of the suction tubing is always submerged in the source fluid.

Check all fittings and connections on the suction side for tightness to prevent air from being
drawn into the line.

Degas your solutions, if possible, before pumping.

If your system has a purge or prime function, use it to remove air from the lines before
starting your experiment.

Q4: My pump seems to be running, but there is no flow. What is the problem?
A4: This issue, often referred to as a "no flow" condition, can be caused by several factors:
e Loss of prime: The pump may have lost its prime due to air in the suction line.

o Complete blockage: A severe obstruction in the fluid path can completely stop the flow.
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e Incorrect pump direction: Ensure the pump is running in the correct direction for your setup.

» Tubing completely worn out: In a peristaltic pump, if the tubing is completely flat and has no
elasticity, it will not be able to create the necessary pressure to move the fluid.

e Mechanical failure: A critical component, such as the motor or a diaphragm, may have failed.
Q5: How can | improve the accuracy of my MP-010 pump?
A5: To improve accuracy:

o Calibrate frequently: Calibrate the pump under the exact conditions of your experiment
(same fluid, tubing, and temperature).

» Use the correct tubing size: Ensure the inner diameter of the tubing is appropriate for your
desired flow rate range.

» Minimize pressure fluctuations: Keep the head pressure on the suction and discharge sides
as constant and minimal as possible.

» Regular maintenance: Follow a regular maintenance schedule for cleaning and replacing
wearable parts like tubing and valves.

Quantitative Data Summary

For precise experimental control, it is essential to understand the operational parameters of
your MP-010 pump. The following table provides a general overview of typical performance
data. Please refer to the specific user manual for your MP-010 model for exact specifications.
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Parameter Typical Value Range Notes

] Highly dependent on pump
Flow Rate Range 0.001 - 500 mL/min o
model and tubing size.

Performance may vary outside

Operating Temperature 5-40°C )
this range.

Exceeding this may cause

Maximum Discharge Pressure 1-5bar (15 - 75 psi) ]
tubing to rupture or leaks.

Varies with pump speed,
Tubing Lifespan (Silicone) 100 - 500 hours pressure, and fluid
compatibility.

Dependent on proper

Calibration Accuracy +0.5% to + 2% o )
calibration technique.

Disclaimer: The information provided in this technical support center is intended as a general
guide. For detailed instructions and specifications, always refer to the user manual provided by
the manufacturer of your MP-010 pump. If you continue to experience issues, please contact
the manufacturer's technical support for assistance.

 To cite this document: BenchChem. [Technical Support Center: MP-010 Laboratory Pump].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609608/docs#technical-support-center-mp-010-
laboratory-pump]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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